(6-(Perfluoropropyl)pyridin-3-yl)boronic acid

• IUPAC Name: [6-(1,1,2,2,3,3,3-heptafluoropropyl)pyridin-3-yl]boronic acid
• InChI: InChI=1S/C8H5BF7NO2/c10-6(11,7(12,13)8(14,15)16)5-2-1-4(3-17-5)9(18)19/h1-3,18-19H
• InChI Key: HIJFUFWAXICJSQ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(C=C1)C(C(C(F)(F)F)(F)F)(F)F)(O)O
• Molecular Formula: C8H5BF7NO2
• Molecular Weight: 290.93 g/mol

Description

(6-(Perfluoropropyl)pyridin-3-yl)boronic acid is a specialized organoboron compound featuring a pyridine ring substituted with a perfluoropropyl group at the 6-position and a boronic acid group at the 3-position. This compound is of significant interest in organic synthesis, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are widely used for forming carbon-carbon bonds in the synthesis of complex molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6-(Perfluoropropyl)pyridin-3-yl)boronic acid typically involves the introduction of the boronic acid group onto a pre-functionalized pyridine ring. One common method is the borylation of a halogenated pyridine derivative using a palladium-catalyzed reaction with bis(pinacolato)diboron under mild conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a ligand like triphenylphosphine.

Industrial Production Methods

Industrial production of (6-(Perfluoropropyl)pyridin-3-yl)boronic acid may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(6-(Perfluoropropyl)pyridin-3-yl)boronic acid primarily undergoes reactions typical of boronic acids, including:

Suzuki-Miyaura Coupling: This reaction forms carbon-carbon bonds by coupling the boronic acid with an aryl or vinyl halide in the presence of a palladium catalyst and a base.

Oxidation: The boronic acid group can be oxidized to form the corresponding alcohol or ketone.

Substitution: The perfluoropropyl group can participate in nucleophilic substitution reactions, although these are less common due to the stability of the perfluoroalkyl group.

Common Reagents and Conditions

Suzuki-Miyaura Coupling: Palladium catalysts (e.g., Pd(PPh3)4), bases (e.g., K2CO3), and solvents (e.g., toluene or ethanol).

Oxidation: Oxidizing agents such as hydrogen peroxide or sodium periodate.

Substitution: Nucleophiles such as amines or thiols under appropriate conditions.

Major Products

Suzuki-Miyaura Coupling: Formation of biaryl or styrene derivatives.

Oxidation: Formation of alcohols or ketones.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

(6-(Perfluoropropyl)pyridin-3-yl)boronic acid has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries.

Medicine: Investigated for use in boron neutron capture therapy (BNCT) for cancer treatment, where boron compounds are used to target and destroy cancer cells.

Industry: Utilized in the production of advanced materials, including polymers and electronic components, due to the unique properties imparted by the perfluoropropyl group.

Mechanism of Action

The mechanism of action of (6-(Perfluoropropyl)pyridin-3-yl)boronic acid in various applications depends on its chemical reactivity:

Suzuki-Miyaura Coupling: The boronic acid group undergoes transmetalation with a palladium catalyst, followed by reductive elimination to form the carbon-carbon bond.

Biological Activity: Boronic acids can form reversible covalent bonds with diols and other nucleophiles, making them useful as enzyme inhibitors.

BNCT: The boron atoms capture neutrons and undergo nuclear reactions that produce high-energy particles, selectively destroying cancer cells.

Comparison with Similar Compounds

Similar Compounds

3-Pyridinylboronic acid: Lacks the perfluoropropyl group, making it less hydrophobic and less chemically stable.

6-Fluoro-3-pyridinylboronic acid: Contains a fluorine atom instead of the perfluoropropyl group, offering different reactivity and properties.

6-Methylpyridine-3-boronic acid: Features a methyl group, which affects its steric and electronic properties compared to the perfluoropropyl group.

Uniqueness

(6-(Perfluoropropyl)pyridin-3-yl)boronic acid is unique due to the presence of the perfluoropropyl group, which imparts enhanced chemical stability, hydrophobicity, and resistance to metabolic degradation. These properties make it particularly valuable in applications requiring robust and durable compounds.